Cas no 51122-91-9 (Dimethyl 2-isopropylmalonate)

Dimethyl 2-isopropylmalonate is a versatile diester compound commonly used as an intermediate in organic synthesis. Its structure features two ester groups and an isopropyl substituent, making it valuable for constructing complex molecules, particularly in pharmaceuticals and agrochemicals. The compound exhibits good reactivity in condensation and alkylation reactions, enabling efficient formation of carbon-carbon bonds. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. Additionally, the isopropyl group enhances steric effects, which can be leveraged to influence reaction selectivity. Dimethyl 2-isopropylmalonate is also noted for its compatibility with a range of reagents, facilitating its use in multi-step synthetic pathways.
Dimethyl 2-isopropylmalonate structure
Dimethyl 2-isopropylmalonate structure
Product Name:Dimethyl 2-isopropylmalonate
CAS No:51122-91-9
MF:C8H14O4
MW:174.194363117218
MDL:MFCD00236605
CID:363205
PubChem ID:583329
Update Time:2025-10-28

Dimethyl 2-isopropylmalonate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl Isopropylmalonate
    • Dimethyl 2-isopropylmalonate
    • dimethyl 2-propan-2-ylpropanedioate
    • methyl 2-carbomethoxy-3-methylbutyrate
    • Propanedioic acid, (1-methylethyl)-, dimethyl ester
    • isopropyl-malonic acid dimethyl ester
    • Isopropylmalonsaeure-dimethylester
    • 2-Isopropylmalonic acid dimethyl ester
    • DimethylIsopropylmalonate
    • KSC265I0T
    • Dimethyl 2-isopropylmalonate #
    • Jsp005566
    • HVNFMZHHKRLLNH-UHFFFAOYSA-N
    • Dimethyl .alpha.-isopropyl malonate
    • TRA0082537
    • RP23628
    • FT-0655893
    • MFCD00236605
    • 1,3-dimethyl 2-(propan-2-yl)propanedioate
    • SCHEMBL188811
    • CS-0187376
    • AS-17531
    • SY023596
    • AMY9411
    • A871369
    • InChI=1/C8H14O4/c1-5(2)6(7(9)11-3)8(10)12-4/h5-6H,1-4H
    • AKOS006273649
    • DTXSID40342613
    • 51122-91-9
    • EN300-306784
    • Propanedioic acid, methylethyl- dimethyl ester
    • DTXCID60293693
    • Dimethyl alpha-isopropyl malonate
    • DB-370743
    • Propanedioic acid, methylethyl-dimethyl ester
    • MDL: MFCD00236605
    • Inchi: 1S/C8H14O4/c1-5(2)6(7(9)11-3)8(10)12-4/h5-6H,1-4H3
    • InChI Key: HVNFMZHHKRLLNH-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)C(C)C)=O

Computed Properties

  • Exact Mass: 174.08900
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.04
  • Boiling Point: 190.9 ℃ at 760 mmHg
  • PSA: 52.60000
  • LogP: 0.60460

Dimethyl 2-isopropylmalonate Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Dimethyl 2-isopropylmalonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LQ812-5g
Dimethyl 2-isopropylmalonate
51122-91-9 98%
5g
92CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LQ812-25g
Dimethyl 2-isopropylmalonate
51122-91-9 98%
25g
239CNY 2021-05-07
Apollo Scientific
OR926639-25g
Dimethyl isopropylmalonate
51122-91-9 98%
25g
£65.00 2025-02-20
Apollo Scientific
OR926639-100g
Dimethyl isopropylmalonate
51122-91-9 98%
100g
£234.00 2025-02-20
TRC
D481830-1g
Dimethyl 2-isopropylmalonate
51122-91-9
1g
$ 50.00 2022-06-05
TRC
D481830-5g
Dimethyl 2-isopropylmalonate
51122-91-9
5g
$ 65.00 2022-06-05
TRC
D481830-10g
Dimethyl 2-isopropylmalonate
51122-91-9
10g
$ 80.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851261-100g
Dimethyl Isopropylmalonate
51122-91-9 ≥97%
100g
589.00 2021-05-17
Chemenu
CM147876-25g
Dimethyl isopropylmalonate
51122-91-9 97%
25g
$*** 2023-05-30
Chemenu
CM147876-100g
Dimethyl isopropylmalonate
51122-91-9 97%
100g
$*** 2023-05-30

Dimethyl 2-isopropylmalonate Production Method

Additional information on Dimethyl 2-isopropylmalonate

Dimethyl 2-isopropylmalonate: A Comprehensive Overview

Dimethyl 2-isopropylmalonate, also known by its CAS number 51122-91-9, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of malonates, which are derivatives of malonic acid. The dimethyl group in its structure contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The isopropyl substituent adds complexity to its molecular structure, enhancing its potential for use in specialized chemical reactions.

The synthesis of Dimethyl 2-isopropylmalonate involves a series of well-established organic reactions. Typically, it is derived from the corresponding acid through esterification processes. The choice of catalysts and reaction conditions plays a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches, such as using biodegradable solvents or enzymatic catalysts, to synthesize this compound in a more sustainable manner.

One of the most notable applications of Dimethyl 2-isopropylmalonate is in the field of polymer chemistry. It serves as a monomer for the production of certain types of polymers, contributing to their thermal stability and mechanical properties. In recent studies, scientists have investigated its use in creating biodegradable polymers, which are increasingly sought after due to growing environmental concerns. These polymers find applications in packaging materials, agricultural films, and biomedical devices.

In addition to polymer synthesis, Dimethyl 2-isopropylmalonate is widely used as an intermediate in pharmaceutical manufacturing. Its ability to undergo various nucleophilic additions makes it an ideal precursor for synthesizing complex drug molecules. For instance, it has been employed in the synthesis of beta-lactam antibiotics and other therapeutic agents. Recent research has focused on optimizing these synthetic pathways to improve drug delivery systems and enhance bioavailability.

The isopropyl group in the molecule also imparts unique electronic properties, making it suitable for use in electronic materials. For example, it has been explored as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have shown that incorporating this compound into device architectures can improve their efficiency and stability under operational conditions.

From an environmental perspective, understanding the degradation pathways of Dimethyl 2-isopropylmalonate is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms and photodegradation processes. These studies aim to develop strategies for minimizing the compound's persistence in the environment and reducing potential risks to ecosystems.

In conclusion, Dimethyl 2-isopropylmalonate (CAS No: 51122-91-9) is a multifaceted compound with applications spanning polymer chemistry, pharmaceuticals, electronics, and environmental science. Its structural features make it a valuable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and optimize its synthesis methods, this compound is poised to play an even more significant role in advancing modern technology and sustainable practices.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.